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Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006 Get Quote

Technical Support Center: JNJ-26146900
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for JNJ-
26146900, with a focus on addressing solubility issues.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-26146900 and what is its mechanism of action?

JNJ-26146900 is a non-steroidal, selective androgen receptor (AR) modulator (SARM).[1] It

acts as an antagonist to the androgen receptor, blocking the binding of androgens like

testosterone and dihydrotestosterone (DHT).[2][3][4][5] This antagonism inhibits the

downstream signaling pathways that are dependent on AR activation, which are crucial for the

growth and survival of certain cancer cells, such as those in prostate cancer.[3]

Q2: I am having trouble dissolving JNJ-26146900. What are the recommended solvents?

JNJ-26146900 is a hydrophobic compound and is expected to have low aqueous solubility. For

in vitro experiments, the recommended starting solvent is Dimethyl Sulfoxide (DMSO). If

solubility in DMSO is limited, other organic solvents such as Ethanol or Dimethylformamide

(DMF) can be tested.

Q3: My JNJ-26146900 precipitates when I add it to my aqueous cell culture medium. How can

I prevent this?
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This is a common issue with hydrophobic compounds, often referred to as "crashing out." Here

are several strategies to prevent precipitation:

Optimize your dilution technique:

Prepare a high-concentration stock solution of JNJ-26146900 in 100% DMSO (e.g., 10-20

mM).

Warm your cell culture medium to 37°C before adding the compound.

Instead of adding the DMSO stock directly to the full volume of medium, perform a serial

dilution. Add a small volume of the DMSO stock to a small volume of the pre-warmed

medium while gently vortexing. Then, add this intermediate dilution to the rest of your

medium.

Control the final DMSO concentration: Keep the final concentration of DMSO in your cell

culture medium as low as possible, ideally below 0.5% (v/v), to minimize solvent toxicity to

your cells.

Lower the final concentration of JNJ-26146900: The precipitation may be due to the final

concentration of JNJ-26146900 exceeding its solubility limit in the aqueous medium. Try

using a lower final concentration in your experiment.

Use a carrier protein: The presence of serum (e.g., Fetal Bovine Serum - FBS) in the cell

culture medium can help to solubilize hydrophobic compounds. If you are using serum-free

or low-serum media, you may face more significant solubility challenges.

Q4: How should I prepare JNJ-26146900 for in vivo animal studies?

Due to its low water solubility, JNJ-26146900 requires a specific formulation for oral

administration in animal models. Here are some common formulation strategies:

Suspension in Carboxymethyl cellulose (CMC): JNJ-26146900 can be suspended in an

aqueous solution of 0.2% to 0.5% CMC.

Solution in PEG400: The compound can be dissolved in Polyethylene glycol 400 (PEG400).
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Co-solvent systems: A common approach is to first dissolve JNJ-26146900 in a small

amount of DMSO, and then dilute it with a vehicle such as a mixture of PEG300, Tween 80,

and water, or with corn oil.

It is crucial to test the stability and homogeneity of any formulation before administration to

animals.

Troubleshooting Guide
Issue: Precipitate forms in the JNJ-26146900 stock solution during storage.

Possible Cause: The compound may have come out of solution due to temperature

fluctuations or evaporation of the solvent.

Solution: Before each use, warm the stock solution to room temperature or briefly in a 37°C

water bath. Vortex or sonicate the solution to ensure it is fully redissolved. Store stock

solutions in tightly sealed vials to prevent solvent evaporation. Aliquoting the stock solution

can help to avoid repeated freeze-thaw cycles.

Issue: Inconsistent results in biological assays.

Possible Cause: This could be due to incomplete dissolution or precipitation of JNJ-
26146900 in the assay medium, leading to an inaccurate final concentration.

Solution: Visually inspect your assay plates for any signs of precipitation. Before adding the

compound to your cells or assay, ensure it is fully dissolved in the medium. Consider

performing a solubility test in your specific assay buffer to determine the maximum soluble

concentration.

Quantitative Data Summary
There is limited publicly available quantitative data on the solubility of JNJ-26146900 in specific

solvents. The table below provides qualitative solubility information and common formulation

components. Researchers should experimentally determine the solubility in their specific

solvent and buffer systems.
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Solvent/Vehicle Solubility/Formulation Notes

In Vitro Solvents

DMSO
Generally soluble; recommended as the primary

solvent for stock solutions.

Ethanol May be used as an alternative solvent.

DMF May be used as an alternative solvent.

In Vivo Formulation Components

PEG400 Can be used as a solvent for oral formulations.

Carboxymethyl cellulose (0.2% - 0.5%) Can be used to create a suspension.

Tween 80 (0.25%)
A surfactant used to improve wetting and

suspension.

Corn oil Can be used as a vehicle for oral gavage.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution of JNJ-26146900

Materials:

JNJ-26146900 powder (Molecular Weight: 360.35 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Weigh out 3.6 mg of JNJ-26146900 powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.
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3. Vortex the solution vigorously for 1-2 minutes until the compound is completely dissolved.

Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.

4. Visually inspect the solution to ensure there are no visible particles.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

Protocol 2: Visual Assessment of JNJ-26146900 Solubility in Cell Culture Medium

Materials:

10 mM JNJ-26146900 stock solution in DMSO

Your complete cell culture medium (pre-warmed to 37°C)

Sterile clear multi-well plate (e.g., 96-well plate)

Procedure:

1. Prepare a serial dilution of JNJ-26146900 in your cell culture medium. For example, to

test a final concentration of 10 µM, add 1 µL of a 10 mM stock to 1 mL of medium. To test

5 µM, you can add 0.5 µL of the 10 mM stock to 1 mL of medium, or create an

intermediate dilution.

2. Include a vehicle control well containing the same final concentration of DMSO as your

highest JNJ-26146900 concentration.

3. Incubate the plate under the same conditions as your planned experiment (e.g., 37°C, 5%

CO2).

4. Visually inspect the wells for any signs of cloudiness or precipitate at different time points

(e.g., 0, 2, 6, and 24 hours). A simple way to check for subtle precipitation is to hold the

plate up to a light source.

5. The highest concentration that remains clear is your maximum working soluble

concentration under those specific conditions.
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Visualizations
Experimental Workflow for JNJ-26146900 Solution Preparation
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Clear Solution

Pre-warm cell culture medium to 37°C

Add stock solution to medium
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Visually inspect for precipitation
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Caption: Workflow for preparing JNJ-26146900 solutions.

JNJ-26146900 Mechanism of Action
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Caption: Antagonistic action of JNJ-26146900 on the Androgen Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

